Cas no 158944-97-9 (2-{(tert-butoxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid
• CAS No: 158944-97-9
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• CID: 6018553
• PubChem ID: 10467248
• Update Time: 2025-06-09

2-{(tert-butoxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid
• 2-(Tert-butoxycarbonylamino)-3-mercapto-3-methylbutanoic acid
• Valine, N-[(1,1-dimethylethoxy)carbonyl]-3-mercapto-
• 2-{[(tert-butoxy)carbonyl]amino}-3-methyl-3-sulfanylbutanoic acid
• SCHEMBL6202245
• AKOS022664181
• EN300-1589429
• KATRCIRDUXIZQK-UHFFFAOYSA-N
• Boc-D-Penicillamine
• 158944-97-9

• Inchi： 1S/C10H19NO4S/c1-9(2,3)15-8(14)11-6(7(12)13)10(4,5)16/h6,16H,1-5H3,(H,11,14)(H,12,13)/t6-/m1/s1
• InChI Key： KATRCIRDUXIZQK-ZCFIWIBFSA-N
• SMILES： C(O)(=O)[C@H](C(S)(C)C)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 249.10347926g/mol
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 373.6±37.0 °C(Predicted)
• pka: 3.56±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid (CAS No. 158944-97-9)

2-{(tert-butoxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 158944-97-9, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of molecules characterized by the presence of both amide and sulfanyl functional groups, which contribute to its versatile reactivity and utility in synthetic chemistry. The (tert-butoxy)carbonylamino moiety, in particular, serves as a protective group for amino functions, making it invaluable in peptide synthesis and drug development processes.

The structural framework of 2-{(tert-butoxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid incorporates a β-sulfanyl acid derivative, which is a key structural motif in many biologically active molecules. The combination of a methyl group at the third carbon and a sulfanyl group at the same position enhances the compound's solubility and reactivity, facilitating its use in various chemical transformations. This compound has garnered attention due to its role as an intermediate in the synthesis of more complex pharmacophores, particularly in the development of protease inhibitors and other therapeutic agents.

In recent years, the pharmaceutical industry has seen a growing interest in sulfanyl-containing compounds due to their enhanced bioavailability and metabolic stability. The sulfanylbutanoic acid backbone provides a unique scaffold that can be modified to target specific biological pathways. For instance, derivatives of this compound have been explored as potential inhibitors of matrix metalloproteinases (MMPs), which are enzymes implicated in various pathological conditions, including cancer and inflammation. The (tert-butoxy)carbonylamino group ensures that the amino functionality remains protected during synthetic manipulations, allowing for selective deprotection when needed.

One of the most compelling aspects of 2-{(tert-butoxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid is its utility in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The sulfanyl group enhances the binding affinity of peptidomimetics to their target receptors, while the tert-butoxycarbonyl (Boc) group provides stability during synthetic processes. This has led to its incorporation in the design of novel antibiotics and antiviral agents.

The synthesis of 2-{(tert-butoxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid typically involves multi-step organic reactions, starting from commercially available precursors such as 3-methyl-3-thiopropionic acid. The introduction of the Boc protecting group is achieved through reaction with di-tert-butyl dicarbonate (Boc₂O), followed by functionalization at the carboxyl terminus if necessary. Advanced techniques such as solid-phase synthesis have also been employed to streamline the production process, particularly for large-scale applications.

Recent studies have highlighted the potential of 2-{(tert-butoxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid in modulating inflammatory pathways. In particular, its derivatives have been shown to inhibit the activity of interleukin-1β (IL-1β), a cytokine central to inflammatory responses. The sulfanyl group interacts with specific residues on the IL-1β receptor, thereby preventing its dimerization and subsequent signaling cascades. This mechanism has implications for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The compound's structural features also make it a valuable tool in chemical biology research. Researchers have utilized derivatives of 2-{(tert-butoxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid to probe enzyme active sites and develop high-affinity ligands for protein targets. For example, its sulfanyl-containing analogs have been used to study the mechanism of action of glutathione S-transferases (GSTs), enzymes involved in detoxification processes within cells. By understanding how these compounds interact with GSTs, scientists can design more effective therapeutics for metabolic disorders and oxidative stress-related diseases.

The pharmaceutical industry continues to explore new applications for 2-{(tert-butoxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid, particularly in oncology research. Its ability to modulate enzyme activity and interact with biological targets makes it a promising candidate for developing small molecule inhibitors that can selectively target cancer cells without harming healthy tissues. Preclinical studies have demonstrated that certain derivatives exhibit potent antitumor activity by inhibiting key signaling pathways involved in cell proliferation and survival.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid (CAS No. 158944-97-9) is a multifaceted compound with broad applications in pharmaceutical chemistry and biotechnology. Its unique structural features—combining an amide protecting group with a sulfanyl moiety—make it an indispensable intermediate in drug development and synthetic biology research. As scientific understanding advances, it is likely that this compound will continue to play a pivotal role in discovering new therapeutic agents that address some of today's most pressing medical challenges.